Cas no 864685-51-8 (Benzenesulfonamide,2-chloro-N-[(3,4-dichlorophenyl)methyl]-)

Benzenesulfonamide,2-chloro-N-[(3,4-dichlorophenyl)methyl]- structure
864685-51-8 structure
Product Name:Benzenesulfonamide,2-chloro-N-[(3,4-dichlorophenyl)methyl]-
CAS No:864685-51-8
MF:C13H10Cl3NO2S
MW:350.647999286652
CID:718669
PubChem ID:17750061
Update Time:2025-04-19

Benzenesulfonamide,2-chloro-N-[(3,4-dichlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,2-chloro-N-[(3,4-dichlorophenyl)methyl]-
    • 2-CHLORO-N-(3,4-DICHLORO-BENZYL)-BENZENESULFONAMIDE
    • 2-chloro-N-[(3,4-dichlorophenyl)methyl]benzenesulfonamide
    • 2-Chloro-N-(3,4-dichlorobenzyl)benzenesulfonamide
    • 2-Chloro-N-[(3,4-dichlorophenyl)methyl]benzene-1-sulfonamide
    • AKOS015969295
    • DTXSID40590213
    • 864685-51-8
    • Inchi: 1S/C13H10Cl3NO2S/c14-10-6-5-9(7-12(10)16)8-17-20(18,19)13-4-2-1-3-11(13)15/h1-7,17H,8H2
    • InChI Key: DQVZARHIOLPCNM-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1S(NCC1C=CC(=C(C=1)Cl)Cl)(=O)=O

Computed Properties

  • Exact Mass: 348.95000
  • Monoisotopic Mass: 348.95
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.6A^2
  • XLogP3: 4.3

Experimental Properties

  • PSA: 54.55000
  • LogP: 5.59700
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